3,3'-Dinitro-4,4'-hydrazofurazan

• Molecular Formula: C4H2N8O6
• Molecular Weight: 258.11 g/mol
• IUPAC Name: 1,2-bis(4-nitro-1,2,5-oxadiazol-3-yl)hydrazine
• InChI: InChI=1S/C4H2N8O6/c13-11(14)3-1(7-17-9-3)5-6-2-4(12(15)16)10-18-8-2/h(H,5,7)(H,6,8)
• InChI Key: WJFYPSQHXMMNPI-UHFFFAOYSA-N
• Canonical SMILES: C1(=NON=C1[N+](=O)[O-])NNC2=NON=C2[N+](=O)[O-]

Description

3,3'-Dinitro-4,4'-hydrazofurazan is a useful research compound. Its molecular formula is C4H2N8O6 and its molecular weight is 258.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a suspension of 3,3′-dinitro-4,4′-azofurazan (1.42 g, 6.0 mmol) and Zn (0.78 g, 12 mmol) in 10 ml of methanol at room temperature, was added dropwise glacial acetic acid (0.8 ml, 12 mmol). A vigorous reaction took place, and after the greenish reaction mixture was stirred at room temperature for 2 hours. The slurry was filtered through a bed of celite and the filtrate was concentrated on a rotary evaporator and passed through a bed of silica gel using CH2Cl2/EtOAc. Removal of solvent gave 1.46 g (100% yield, one spot by TLC) of 3,3′-dinitro-4,4′-hydrazofurazan, a pale yellow solid, 1H NMR(DMSO-d6); δ9.98 (s) ppm. Recrystallization from chloroform/acetone gave 1.26 g of 3,3′-dinitro-4,4′-hydrazofurazan, mp 171-173° C.